Cas no 338757-39-4 (1-PHENYL-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME)

• Product Name: 1-PHENYL-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME
• CAS No: 338757-39-4
• MF: C₁₆H₁₂Cl₂N₄O
• MW: 347.198680877686
• CID: 5155924
• Update Time: 2025-05-23

1-PHENYL-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME
• (E)-[(2,4-dichlorophenyl)methoxy][(1-phenyl-1H-1,2,3-triazol-4-yl)methylidene]amine
• (E)-N-[(2,4-dichlorophenyl)methoxy]-1-(1-phenyltriazol-4-yl)methanimine

• Inchi： 1S/C16H12Cl2N4O/c17-13-7-6-12(16(18)8-13)11-23-19-9-14-10-22(21-20-14)15-4-2-1-3-5-15/h1-10H,11H2/b19-9+
• InChI Key： RSIOHGQGCUDDGI-DJKKODMXSA-N
• SMILES： ClC1C=C(C=CC=1CO/N=C/C1=CN(C2C=CC=CC=2)N=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• XLogP3: 4.5
• Topological Polar Surface Area: 52.3

Additional information on 1-PHENYL-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME

Comprehensive Analysis of 1-PHENYL-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME (CAS No. 338757-39-4)

The compound 1-PHENYL-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME (CAS No. 338757-39-4) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This molecule combines a 1,2,3-triazole core with a carbaldehyde oxime moiety, making it a subject of interest for researchers exploring novel organic frameworks. Its O-(2,4-dichlorobenzyl) substitution further enhances its reactivity and functional versatility, positioning it as a valuable intermediate in synthetic chemistry.

In the context of current scientific trends, the demand for triazole derivatives has surged, driven by their widespread use in pharmaceuticals, agrochemicals, and material science. The 1-PHENYL-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE scaffold, in particular, is often explored for its potential as a bioactive building block. Researchers frequently search for terms like "triazole-based drug discovery" and "oxime derivatives in medicinal chemistry," reflecting the growing interest in this compound's applications. Its CAS No. 338757-39-4 serves as a critical identifier for procurement and regulatory compliance, ensuring precise communication across global scientific communities.

From a synthetic perspective, the O-(2,4-dichlorobenzyl)oxime group in this compound offers intriguing possibilities for further functionalization. This feature aligns with the broader trend of click chemistry, where modular and efficient reactions are prioritized. The compound's carbaldehyde functionality also makes it a candidate for Schiff base formation, a reaction widely studied for creating ligands in coordination chemistry. Such attributes make 1-PHENYL-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME a versatile tool for designing new materials with tailored properties.

Environmental and sustainability considerations are increasingly shaping chemical research, and this compound is no exception. Its dichlorobenzyl component has prompted investigations into its biodegradability and eco-friendly alternatives. Searches for "green chemistry approaches for triazole synthesis" highlight the need for sustainable methods in producing such compounds. While CAS No. 338757-39-4 is not classified as hazardous, responsible handling and disposal practices are emphasized to minimize any potential environmental impact.

In the pharmaceutical sector, the 1,2,3-triazole ring is renowned for its bioisosteric properties, often mimicking amide bonds to enhance drug stability and bioavailability. The oxime group in this compound further expands its utility, as oximes are known for their roles in prodrug design and metal chelation. These characteristics make 1-PHENYL-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME a promising candidate for drug development, particularly in targeting infectious diseases and inflammatory conditions.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound, ensuring purity and consistency for research applications. The precise identification of CAS No. 338757-39-4 is crucial for reproducibility, a cornerstone of modern scientific inquiry. Additionally, computational studies, including molecular docking and QSAR modeling, are increasingly used to predict the compound's interactions and optimize its performance in various applications.

In summary, 1-PHENYL-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME (CAS No. 338757-39-4) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted nature addresses key industry demands, from drug discovery to sustainable synthesis, making it a compound of enduring relevance. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in advancing scientific and technological innovation.